molecular formula C14H15FN2 B2860414 2-(2-fluorophenyl)-N-(pyridin-3-ylmethyl)ethanamine CAS No. 418790-74-6

2-(2-fluorophenyl)-N-(pyridin-3-ylmethyl)ethanamine

Cat. No. B2860414
CAS RN: 418790-74-6
M. Wt: 230.286
InChI Key: VZOAPRRKNREZAC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(2-fluorophenyl)-N-(pyridin-3-ylmethyl)ethanamine, also known as Fluoxetine, is a selective serotonin reuptake inhibitor (SSRI) commonly used as an antidepressant medication. The chemical structure of Fluoxetine consists of a pyridine ring, a phenyl ring with a fluorine atom, and an ethylamine chain.

Mechanism of Action

2-(2-fluorophenyl)-N-(pyridin-3-ylmethyl)ethanamine works by selectively inhibiting the reuptake of serotonin, a neurotransmitter that plays a crucial role in regulating mood, appetite, and sleep. By increasing the levels of serotonin in the brain, this compound helps to alleviate the symptoms of depression and other psychiatric disorders.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects, including increasing the levels of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons. It has also been shown to have anti-inflammatory effects and to modulate the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which plays a role in regulating the body's response to stress.

Advantages and Limitations for Lab Experiments

2-(2-fluorophenyl)-N-(pyridin-3-ylmethyl)ethanamine has several advantages for use in lab experiments, including its well-established safety profile and its ability to selectively target serotonin reuptake. However, its effects can be variable and may depend on factors such as the dose and the duration of treatment. Additionally, this compound may interact with other drugs and can have side effects, which may need to be taken into consideration when designing experiments.

Future Directions

There are several potential future directions for research on 2-(2-fluorophenyl)-N-(pyridin-3-ylmethyl)ethanamine. One area of interest is the development of new antidepressant medications that target different neurotransmitter systems, such as the glutamate system. Another area of interest is the investigation of the long-term effects of this compound treatment, particularly in terms of its effects on brain structure and function. Additionally, there is ongoing research into the use of this compound in the treatment of other psychiatric and neurological disorders.

Synthesis Methods

2-(2-fluorophenyl)-N-(pyridin-3-ylmethyl)ethanamine is synthesized through a multi-step process that involves the reaction of 3-chlorobenzoic acid with pyridine to form 3-pyridylbenzoic acid. The resulting compound is then reduced to 3-pyridylbenzyl alcohol, which is further reacted with 2-fluorobenzoyl chloride to form this compound.

Scientific Research Applications

2-(2-fluorophenyl)-N-(pyridin-3-ylmethyl)ethanamine has been extensively studied for its antidepressant effects and is approved by the FDA for the treatment of major depressive disorder, obsessive-compulsive disorder, bulimia nervosa, and panic disorder. It has also been investigated for its potential use in the treatment of other psychiatric disorders, such as anxiety disorders and post-traumatic stress disorder. Additionally, this compound has been studied for its potential use in the treatment of obesity, neuropathic pain, and alcohol dependence.

properties

IUPAC Name

2-(2-fluorophenyl)-N-(pyridin-3-ylmethyl)ethanamine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H15FN2/c15-14-6-2-1-5-13(14)7-9-17-11-12-4-3-8-16-10-12/h1-6,8,10,17H,7,9,11H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VZOAPRRKNREZAC-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C(=C1)CCNCC2=CN=CC=C2)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H15FN2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

230.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.